Cas no 2580099-74-5 (ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate)

Ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate is a chiral pyrrolidine derivative featuring a pyridinyl substituent and an ethyl ester functional group. Its stereochemically defined (2S,5R) configuration makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The compound’s rigid pyrrolidine scaffold, combined with the electron-rich pyridine moiety, enhances its utility in ligand design and catalysis. The ethyl ester group provides versatility for further derivatization, enabling its use in peptide mimetics or bioactive molecule development. This compound is particularly relevant in medicinal chemistry for constructing structurally diverse heterocyclic frameworks with potential biological activity. High purity and well-defined stereochemistry ensure reproducibility in research applications.
ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate structure
2580099-74-5 structure
Product Name:ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate
CAS No:2580099-74-5
MF:C12H16N2O2
MW:220.267642974854
CID:5887324
PubChem ID:165890917
Update Time:2025-06-15

ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate
    • EN300-27731649
    • 2580099-74-5
    • EN300-27730807
    • rac-ethyl (2R,5S)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate
    • 2728728-12-7
    • Inchi: 1S/C12H16N2O2/c1-2-16-12(15)11-7-6-10(14-11)9-5-3-4-8-13-9/h3-5,8,10-11,14H,2,6-7H2,1H3/t10-,11+/m1/s1
    • InChI Key: FLNVAODKPWWBNA-MNOVXSKESA-N
    • SMILES: O(CC)C([C@@H]1CC[C@H](C2C=CC=CN=2)N1)=O

Computed Properties

  • Exact Mass: 220.121177757g/mol
  • Monoisotopic Mass: 220.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 51.2Ų

ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27730807-1.0g
rac-ethyl (2R,5S)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate
2580099-74-5 95.0%
1.0g
$0.0 2025-03-19

Additional information on ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate

Recent Advances in the Study of Ethyl (2S,5R)-5-(Pyridin-2-yl)Pyrrolidine-2-Carboxylate (CAS: 2580099-74-5)

The compound ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate (CAS: 2580099-74-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral pyrrolidine derivative, characterized by its pyridine and ester functional groups, has been explored for its role as a versatile building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active compounds.

One of the key areas of research involving this compound is its application in the development of novel antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate exhibit potent inhibitory activity against viral proteases, particularly those associated with RNA viruses. The study employed molecular docking and kinetic assays to elucidate the binding interactions and mechanism of action, revealing a high affinity for the viral enzyme's active site.

In addition to its antiviral potential, this compound has also been investigated for its role in central nervous system (CNS) drug development. Research published in ACS Chemical Neuroscience in early 2024 reported that structurally modified analogs of ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate display promising activity as allosteric modulators of GABA receptors. These findings suggest potential applications in the treatment of neurological disorders such as epilepsy and anxiety, although further preclinical studies are warranted to assess efficacy and safety.

The synthetic accessibility of ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate has also been a focus of recent investigations. A 2023 paper in Organic Letters detailed an optimized asymmetric synthesis route that improves yield and enantiomeric purity, addressing previous challenges in large-scale production. This advancement is particularly significant for industrial applications, where scalability and cost-effectiveness are critical considerations.

Looking ahead, the versatility of ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate as a chiral scaffold continues to inspire new research directions. Ongoing studies are exploring its incorporation into peptide mimetics and macrocyclic compounds, with preliminary results indicating enhanced bioavailability and target specificity. As the chemical biology community delves deeper into the therapeutic potential of this compound, it is expected to play an increasingly prominent role in the design of next-generation pharmaceuticals.

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